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Compound of Interest

Compound Name: Parinol

Cat. No.: B101484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the early research on Parinol (also

known as Parnon), a fungicide developed for the control of powdery mildew. Due to the

historical nature of this compound, with its registration spanning from 1967 to 1987, much of

the detailed quantitative data and specific experimental protocols from its initial development

are not readily available in contemporary digital archives. This document synthesizes the

available information on its chemical properties, mechanism of action, and toxicological profile,

presenting it in a format suitable for technical experts in the field.

Chemical and Toxicological Profile of Parinol
Parinol, chemically identified as α,α-bis(4-chlorophenyl)-3-pyridinemethanol, is a pyridine

carbinol fungicide.[1] It was registered under the EPA number 1471-63 and marketed as

Parnon Liquid Concentrate, containing 4% Parinol as the active ingredient.[2] The primary use

of Parinol was for the control of various species of powdery mildew on non-bearing apples and

grapes, as well as on roses and zinnias.[2]

Table 1: Chemical and Toxicological Properties of Parinol
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Property Value

Common Name Parinol

Trade Name Parnon

Chemical Name α,α-bis(4-chlorophenyl)-3-pyridinemethanol

CAS Number 17781-31-6

Molecular Formula C₁₈H₁₃Cl₂NO

Molecular Weight 330.2 g/mol [3]

Pesticide Type Fungicide, Bactericide, Biocide

Chemical Class Pyridine carbinol

EPA Registration Date September 27, 1967[2]

EPA Cancellation Date April 8, 1987[2]

Signal Word Caution[2]

Note: Specific toxicological data such as LD50 values for Parinol are not readily available in

the reviewed literature. The "Caution" signal word suggests a relatively low acute toxicity.

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis
While direct early research papers detailing the specific molecular target of Parinol are scarce,

its chemical class and the common mode of action for fungicides targeting powdery mildew

strongly indicate that Parinol functions as a sterol biosynthesis inhibitor (SBI). Specifically, it is

believed to be a demethylation inhibitor (DMI), targeting the C14-demethylation step in the

ergosterol biosynthesis pathway.[4][5][6]

Ergosterol is a vital component of fungal cell membranes, analogous to cholesterol in

mammalian cells. It plays a crucial role in maintaining membrane fluidity, integrity, and the

function of membrane-bound enzymes.[2] By inhibiting the synthesis of ergosterol, Parinol
disrupts the structure and function of the fungal cell membrane, leading to the cessation of

growth and eventual cell death.
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The target enzyme for DMI fungicides is cytochrome P450-dependent C14-demethylase.[5][6]

Inhibition of this enzyme leads to a depletion of ergosterol and an accumulation of toxic

methylated sterol precursors, which further disrupts membrane function.
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Diagram 1: Proposed mechanism of action of Parinol as a C14-demethylation inhibitor in the
fungal ergosterol biosynthesis pathway.

Experimental Protocols for Efficacy Testing
(Generalized)
Detailed experimental protocols from the original efficacy trials of Parinol are not available.

However, based on standard fungicidal testing methodologies of the era and current practices,

a generalized protocol for evaluating a contact fungicide like Parinol for powdery mildew

control would likely involve the following steps.
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Diagram 2: A generalized experimental workflow for assessing the efficacy of Parinol against
powdery mildew.
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A typical efficacy study would involve:

Inoculum Preparation: Culturing a specific species of powdery mildew (e.g., Sphaerotheca

pannosa on roses) to produce a consistent source of spores.

Plant Material: Growing a susceptible host plant variety under controlled greenhouse

conditions to ensure uniformity.

Fungicide Application: Preparing serial dilutions of the Parinol formulation and applying them

to the plants, typically as a foliar spray, before or after inoculation with the pathogen.

Incubation: Maintaining the treated and control plants in an environment conducive to

powdery mildew development (e.g., moderate temperature and high humidity).

Disease Assessment: After a set incubation period, visually assessing the percentage of leaf

area covered by powdery mildew on both treated and untreated plants.

Data Analysis: Calculating the percent inhibition of disease development for each

concentration and determining the effective dose for 50% inhibition (ED50).

Quantitative Data on Efficacy (Illustrative)
As specific quantitative data from early Parinol research is not available, the following table is

illustrative of the type of data that would have been generated to support its registration and

demonstrate its efficacy. The values presented are hypothetical and based on typical

performance of DMI fungicides against powdery mildew.

Table 2: Illustrative Efficacy of Parinol against Powdery Mildew on Roses (Sphaerotheca

pannosa)
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Parinol Concentration
(ppm)

Mean Disease Severity (%) Percent Control (%)

0 (Control) 85 0

1 60 29.4

5 35 58.8

10 15 82.4

25 5 94.1

50 <1 >99

ED50 (ppm) ~4.5

Note: This data is for illustrative purposes only and does not represent actual experimental

results for Parinol.

Conclusion
Parinol was an effective fungicide for the control of powdery mildew during its period of use. Its

likely mechanism of action as a sterol biosynthesis inhibitor places it within a critical class of

fungicides that have been fundamental to disease management in agriculture and horticulture.

The lack of readily available detailed early research data highlights the challenges in accessing

historical scientific information. However, by understanding its chemical properties and inferring

its mode of action based on its chemical class, we can appreciate its role in the historical

development of fungicides and its contribution to the protection of various crops from powdery

mildew diseases. Further research into archived corporate or academic records may yet

uncover more specific details about this historically significant compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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